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Compound of Interest

Compound Name: 2-(4-Bromophenyl)piperidine

CAS No.: 383128-14-1

Cat. No.: B1275789

Get Quote

CAS Number: 383128-14-1

This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)piperidine, a

heterocyclic compound of interest to researchers, scientists, and drug development

professionals. The document details its chemical and physical properties, and while specific

biological data is limited in publicly available literature, it explores the potential therapeutic

applications based on the broader class of 2-arylpiperidine derivatives.

Compound Identity and Physicochemical Properties
2-(4-Bromophenyl)piperidine is a derivative of piperidine, a saturated six-membered

heterocycle containing a nitrogen atom. The presence of a bromophenyl group at the 2-position

of the piperidine ring is a key structural feature.

Table 1: Physicochemical Properties of 2-(4-Bromophenyl)piperidine
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Property Value Source

CAS Number 383128-14-1 --INVALID-LINK--[1]

Molecular Formula C₁₁H₁₄BrN --INVALID-LINK--[1]

Molecular Weight 240.14 g/mol --INVALID-LINK--[1]

Appearance Off-white solid Generic vendor data

Boiling Point
305.1 °C at 760 mmHg

(Predicted)
Echemi

Density 1.3 g/cm³ (Predicted) Echemi

Synthesis and Spectroscopic Data
Detailed experimental protocols for the direct synthesis of 2-(4-Bromophenyl)piperidine are

not readily available in peer-reviewed literature. However, the synthesis of structurally related

2-arylpiperidines often involves multi-step sequences. One potential, though not directly

verified, approach could involve the cyclization of a suitably substituted amino alcohol or the

catalytic hydrogenation of a corresponding pyridine precursor.

Similarly, specific spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2-(4-
Bromophenyl)piperidine is not extensively published. For structurally similar compounds,

such as 4-(4'-Bromophenyl)piperidine, characteristic signals in ¹H NMR would include

multiplets for the piperidine ring protons and signals in the aromatic region for the bromophenyl

group.[2][3] ¹³C NMR would show corresponding aliphatic and aromatic carbon signals.

Biological Activity and Therapeutic Potential
While specific quantitative biological data for 2-(4-Bromophenyl)piperidine is scarce, the 2-

arylpiperidine scaffold is a well-established pharmacophore in medicinal chemistry, particularly

for central nervous system (CNS) disorders.

Potential Therapeutic Areas:

Neurological Disorders: Derivatives of 2-piperidone, a related scaffold, have been

investigated for their potential to inhibit β-amyloid aggregation, a hallmark of Alzheimer's
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disease.[4] These compounds have also shown anti-inflammatory properties in microglia,

suggesting a neuroprotective role.

Neuropsychiatric Disorders: Arylpiperazine-benzylpiperidines have been designed and

synthesized as dual serotonin and norepinephrine reuptake inhibitors, with some compounds

showing potent inhibitory activity.[5] This highlights the potential of the piperidine moiety in

modulating neurotransmitter systems.

The piperidine ring is a prevalent feature in a wide range of clinically approved drugs, valued

for its ability to confer favorable pharmacokinetic properties and engage in specific interactions

with biological targets.[6]

Experimental Protocols (Representative)
Due to the lack of specific published experimental data for 2-(4-Bromophenyl)piperidine, the

following protocols are representative examples for the evaluation of related 2-arylpiperidine

compounds.

Representative Synthesis of a 2-Arylpiperidine Derivative (Hypothetical):

A potential synthetic route could involve the rhodium-catalyzed asymmetric conjugate addition

of an arylboronic acid to an N-protected 2,3-dihydro-4-pyridone.[7]

Step 1: Preparation of N-protected 2,3-dihydro-4-pyridone. The starting pyridone is protected

with a suitable group, such as a carbamate.

Step 2: Asymmetric 1,4-Addition. The protected pyridone is reacted with 4-

bromophenylboronic acid in the presence of a rhodium catalyst and a chiral ligand.

Step 3: Reduction and Deprotection. The resulting enone is reduced, and the protecting

group is removed to yield the final 2-(4-bromophenyl)piperidine.

Representative Biological Assay: Serotonin Transporter (SERT) Inhibition Assay (Hypothetical):

This assay would be used to determine the potency of 2-(4-Bromophenyl)piperidine in

inhibiting serotonin reuptake.
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Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human

serotonin transporter are cultured.

Assay Procedure:

Cells are plated in a 96-well plate.

The test compound (2-(4-Bromophenyl)piperidine) at various concentrations is added to

the wells.

A radiolabeled substrate for the transporter (e.g., [³H]5-HT) is added.

After incubation, the uptake of the radiolabeled substrate is measured using a scintillation

counter.

Data Analysis: The concentration of the test compound that inhibits 50% of the substrate

uptake (IC₅₀) is calculated.

Logical Relationships and Workflows
The following diagrams illustrate a typical workflow for the discovery and preclinical evaluation

of a novel compound like 2-(4-Bromophenyl)piperidine.

Discovery Phase Preclinical Development
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Figure 1. A generalized workflow for drug discovery and preclinical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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